Cas no 1020933-40-7 (Methyl 2-1-(3-Hydroxyphenyl)-N-methylformamidoacetate)

• Product Name: Methyl 2-1-(3-Hydroxyphenyl)-N-methylformamidoacetate
• CAS No: 1020933-40-7
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 5053543
• Update Time: 2025-05-20

Methyl 2-1-(3-Hydroxyphenyl)-N-methylformamidoacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[1-(3-hydroxyphenyl)-N-methylformamido]acetate
• NE57086
• methyl 2-[(3-hydroxybenzoyl)-methylamino]acetate
• Methyl 2-1-(3-Hydroxyphenyl)-N-methylformamidoacetate

• Inchi： 1S/C11H13NO4/c1-12(7-10(14)16-2)11(15)8-4-3-5-9(13)6-8/h3-6,13H,7H2,1-2H3
• InChI Key： SIYGHEABEISEBF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)O)N(C)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 413.6±30.0 °C at 760 mmHg
• Flash Point: 204.0±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 2-1-(3-Hydroxyphenyl)-N-methylformamidoacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Methyl 2-1-(3-Hydroxyphenyl)-N-methylformamidoacetate

Comprehensive Guide to Methyl 2-1-(3-Hydroxyphenyl)-N-methylformamidoacetate (CAS No. 1020933-40-7)

Methyl 2-1-(3-Hydroxyphenyl)-N-methylformamidoacetate (CAS No. 1020933-40-7) is a specialized organic compound widely studied in pharmaceutical and chemical research. This ester derivative features a 3-hydroxyphenyl group and an N-methylformamido moiety, making it a valuable intermediate in drug synthesis and material science. Researchers and industry professionals often search for this compound due to its potential applications in medicinal chemistry and as a building block for advanced materials.

The compound's unique structure, combining a hydroxyphenyl group with an ester linkage, allows it to participate in various chemical reactions, including ester hydrolysis, amidation, and coupling reactions. Its CAS number 1020933-40-7 is frequently used in patent literature and scientific databases, highlighting its relevance in innovation. Recent trends in green chemistry and sustainable synthesis have increased interest in derivatives like Methyl 2-1-(3-Hydroxyphenyl)-N-methylformamidoacetate, as researchers explore eco-friendly pathways for its production.

One of the most searched questions about this compound is: "What are the applications of Methyl 2-1-(3-Hydroxyphenyl)-N-methylformamidoacetate in drug development?" Studies suggest its role as a precursor for bioactive molecules, particularly in designing central nervous system (CNS) agents and anti-inflammatory compounds. The 3-hydroxyphenyl group is known to interact with biological targets, making it a key structural feature in pharmacologically active molecules.

Another trending topic is the compound's potential in material science. With the rise of smart polymers and functional coatings, researchers are investigating how Methyl 2-1-(3-Hydroxyphenyl)-N-methylformamidoacetate can be incorporated into advanced materials. Its ability to form hydrogen bonds and participate in polymerization reactions makes it a candidate for creating high-performance polymers with tailored properties.

From a synthetic chemistry perspective, CAS 1020933-40-7 is often discussed in forums and research papers regarding its optimized synthesis routes. Questions like "How to improve the yield of Methyl 2-1-(3-Hydroxyphenyl)-N-methylformamidoacetate?" are common among chemists. Recent advancements in catalytic methods and microwave-assisted synthesis have shown promise in enhancing the efficiency of producing this compound.

The safety and handling of Methyl 2-1-(3-Hydroxyphenyl)-N-methylformamidoacetate are also frequently searched topics. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this chemical. Researchers often look for storage conditions and compatibility information to ensure its stability during experiments.

In the context of intellectual property, CAS 1020933-40-7 appears in numerous patents related to pharmaceutical formulations and specialty chemicals. This highlights its commercial importance and the ongoing research interest in its derivatives. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the demand from drug discovery and material science sectors.

Looking ahead, the future of Methyl 2-1-(3-Hydroxyphenyl)-N-methylformamidoacetate research appears promising, particularly in areas like targeted drug delivery and biodegradable materials. As sustainability becomes a priority across industries, the development of efficient and environmentally friendly synthesis methods for this compound will likely remain a hot topic in chemical research.